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Compound of Interest

Compound Name: Streptomycin (sulfate)

Cat. No.: B15967514

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and analytical methodologies for streptomycin sulfate. The

information is intended to support research, development, and quality control activities related

to this important aminoglycoside antibiotic.

Chemical Identity and Structure
Streptomycin sulfate is the sulfate salt of streptomycin, an antibiotic produced by the

actinobacterium Streptomyces griseus.[1] It is a potent inhibitor of protein synthesis in a broad

spectrum of bacteria.[2][3]

The chemical structure of streptomycin is complex, consisting of three main components:

streptidine, streptose, and N-methyl-L-glucosamine, linked by glycosidic bonds.[4] The sulfate

salt is the common pharmaceutical form.

Table 1: Chemical Identification of Streptomycin Sulfate
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Identifier Value

IUPAC Name

bis(2-[(1R,2R,3S,4R,5R,6S)-3-

(diaminomethylideneamino)-4-

[(2R,3R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-

dihydroxy-6-(hydroxymethyl)-3-

(methylamino)oxan-2-yl]oxy-4-formyl-4-hydroxy-

5-methyloxolan-2-yl]oxy-2,5,6-

trihydroxycyclohexyl]guanidine);sulfuric acid[5]

Molecular Formula (C₂₁H₃₉N₇O₁₂)₂·3H₂SO₄[1]

Molecular Weight 1457.41 g/mol [1]

CAS Number 3810-74-0[5][6]

Below is a diagram illustrating the logical relationship of the core components of the

streptomycin molecule.
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Core components of the Streptomycin molecule.

Physicochemical Properties
The physicochemical properties of streptomycin sulfate are critical for its formulation, delivery,

and stability. It is a white to light gray or pale buff powder with a faint amine-like odor.[7]

Table 2: Physicochemical Properties of Streptomycin Sulfate
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Property Value

Appearance White to off-white powder[8]

Solubility
Water: > 20 mg/mL; Methanol: 0.85 mg/mL;

Ethanol: 0.30 mg/mL[9]

pH (reconstituted solution) 4.5 - 7.0[4][8]

Melting Point Not Available

Stability

Hygroscopic; stable in neutral solutions for

weeks at temperatures below 25°C; unstable in

strong acids and alkalis.[7][10]

Mechanism of Action
Streptomycin exerts its antibacterial effect by inhibiting protein synthesis in prokaryotes. The

primary target is the 30S ribosomal subunit.[3][6]

The binding of streptomycin to the S12 protein of the 30S ribosomal subunit interferes with the

initiation complex formation and causes misreading of the mRNA, ultimately leading to bacterial

cell death.[1][8]

The following diagram illustrates the signaling pathway of streptomycin's mechanism of action.
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Mechanism of action of Streptomycin.

Experimental Protocols for Analysis
The quality and purity of streptomycin sulfate are typically assessed using chromatographic

techniques. High-Performance Liquid Chromatography (HPLC) is a widely used method.

High-Performance Liquid Chromatography (HPLC)
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A common method for the analysis of streptomycin sulfate involves reversed-phase HPLC with

a suitable detector.[11]

Objective: To determine the purity of a streptomycin sulfate sample and identify any related

impurities.

Materials:

Streptomycin Sulfate reference standard and sample

HPLC grade water

Trifluoroacetic acid (TFA)

Acetonitrile (ACN)

PLRP-S 100Å, 5 µm, 150 x 4.6 mm column[6]

Evaporative Light Scattering Detector (ELSD)[6]

Procedure:

Mobile Phase Preparation:

Mobile Phase A: 0.1% TFA in water.[6]

Mobile Phase B: 0.1% TFA in ACN.[6]

Sample Preparation:

Dissolve a known concentration of streptomycin sulfate in the mobile phase.

Chromatographic Conditions:

Column: PLRP-S 100Å, 5 µm, 150 x 4.6 mm.[6]

Flow Rate: 1.0 mL/min.[6]

Gradient: 5-50% B in 10 minutes.[6]
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Detection: ELSD (Nebulizer=70 °C, Evaporator=85 °C, Gas=1.0 SLM).[6]

Analysis:

Inject the prepared sample onto the HPLC system.

Monitor the chromatogram for the main streptomycin peak and any impurity peaks.

Quantify impurities based on their peak areas relative to the main peak.

The following diagram outlines a typical experimental workflow for the HPLC analysis of

streptomycin sulfate.
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Workflow for HPLC analysis of Streptomycin Sulfate.
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Mass Spectrometry (MS)
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful

technique for the sensitive and specific quantification of streptomycin and its metabolites in

various matrices.[12] This method is particularly useful for residue analysis in food products

and for pharmacokinetic studies.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an invaluable tool for the structural elucidation and characterization of

streptomycin. ¹H and ¹³C NMR, along with two-dimensional techniques like HSQC, can be used

to confirm the identity of the molecule and to study its protonation states in solution.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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